Cas no 1379352-97-2 (2-Bromo-3-[3-(methylthio)phenyl]-1-propene)

• Product Name: 2-Bromo-3-[3-(methylthio)phenyl]-1-propene
• CAS No: 1379352-97-2
• MF: C₁₀H₁₁BrS
• MW: 243.163340806961
• MDL: MFCD16293474
• CID: 5179583
• Update Time: 2026-03-05

2-Bromo-3-[3-(methylthio)phenyl]-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-[3-(methylthio)phenyl]-1-propene

• MDL： MFCD16293474
• Inchi： 1S/C10H11BrS/c1-8(11)6-9-4-3-5-10(7-9)12-2/h3-5,7H,1,6H2,2H3
• InChI Key： ICPACFCIMPJZOU-UHFFFAOYSA-N
• SMILES： C1(CC(Br)=C)=CC=CC(SC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Additional information on 2-Bromo-3-[3-(methylthio)phenyl]-1-propene

Comprehensive Overview of 2-Bromo-3-[3-(methylthio)phenyl]-1-propene (CAS No. 1379352-97-2)

2-Bromo-3-[3-(methylthio)phenyl]-1-propene, with the CAS registry number 1379352-97-2, is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound is characterized by its unique molecular structure, which includes a bromine substituent and a methylthio group attached to a phenyl ring. Such structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in pharmaceutical research and agrochemical applications.

The growing interest in 2-Bromo-3-[3-(methylthio)phenyl]-1-propene is partly driven by its versatility in organic synthesis. Researchers are increasingly exploring its potential as a building block for heterocyclic compounds, which are pivotal in drug discovery. Recent trends in green chemistry have also highlighted the need for efficient and sustainable synthetic routes, making compounds like this one essential for minimizing waste and improving reaction yields. Additionally, its role in cross-coupling reactions—a hot topic in modern organic chemistry—further underscores its importance.

From a commercial perspective, 2-Bromo-3-[3-(methylthio)phenyl]-1-propene is often sought after by manufacturers and R&D laboratories specializing in fine chemicals. Its applications extend to the development of flavors and fragrances, where subtle modifications to its structure can yield novel aromatic compounds. The compound's stability under various conditions also makes it a reliable candidate for high-throughput screening in drug development pipelines.

One of the most frequently asked questions about CAS No. 1379352-97-2 revolves around its solubility and reactivity profile. Studies indicate that it exhibits moderate solubility in common organic solvents such as dichloromethane and tetrahydrofuran, which facilitates its use in diverse synthetic protocols. Moreover, its reactivity with nucleophiles and electrophiles has been well-documented, making it a predictable and controllable reagent in multi-step syntheses.

In the context of patent literature, 2-Bromo-3-[3-(methylthio)phenyl]-1-propene has been referenced in several innovations related to catalytic processes and polymer chemistry. For instance, its incorporation into polymer backbones has been explored to enhance material properties such as thermal stability and mechanical strength. This aligns with the broader industry shift toward high-performance materials, which are critical for advanced technologies like flexible electronics and renewable energy storage.

Another area of interest is the compound's potential in bioconjugation strategies, where it can serve as a linker for attaching functional groups to biomolecules. This application is particularly relevant in proteomics and diagnostic imaging, where precision and reliability are paramount. As the demand for targeted therapeutics grows, so does the need for robust chemical tools like 2-Bromo-3-[3-(methylthio)phenyl]-1-propene.

To summarize, 2-Bromo-3-[3-(methylthio)phenyl]-1-propene (CAS No. 1379352-97-2) is a multifaceted compound with broad applicability across scientific and industrial domains. Its structural uniqueness, combined with its reactivity and stability, positions it as a key player in advancing cutting-edge research and innovative technologies. As synthetic methodologies continue to evolve, this compound is likely to remain at the forefront of chemical innovation.